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Compound of Interest

Compound Name: Methyl Pentadecanoate

Cat. No.: B7803268

An In-depth Technical Guide to Methyl Pentadecanoate

This technical guide provides a comprehensive overview of methyl pentadecanoate, a fatty
acid methyl ester of significant interest to researchers, scientists, and professionals in drug
development. This document details its chemical identity, physicochemical properties, and
common applications, with a focus on its role in experimental research.

Chemical Identity

CAS Number: 7132-64-1[1][2][3][4][516]17118]
Synonyms: Methyl pentadecanoate is known by several other names, including:

o Pentadecanoic acid, methyl ester[2][4][9]

Methyl n-pentadecanoate[2][4][9]

n-Pentadecanoic acid methyl ester[9][10]

C15:0 methyl ester[6]

Pentadecylic Acid methyl ester[6]

Physicochemical Properties
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The following table summarizes the key quantitative properties of methyl pentadecanoate.

Property Value Source
Molecular Formula C16H3202 [2][4]
Molecular Weight 256.42 g/mol [L1[4][5]119]

Colorless to light yellow
Appearance o S [1][2]
liquid/solid mixture

Melting Point 15-19°C [2][3]

N ) 141-142 °C at 3 mmHg; 154-
Boiling Point [2][3]
156 °C at 4 mmHg

Density 0.862 - 0.870 g/mL at 25 °C [2]
Refractive Index n20/D 1.438 - 1.440 [2]
Purity =>98% (GC) [2]
Storage Temperature Room temperature or 0 - 8 °C [11[2]

Applications in Research and Drug Development

Methyl pentadecanoate is a versatile compound with several applications in scientific
research and development:

» Biotechnology: It serves as a model compound in studies of lipid metabolism and fatty acid
synthesis, aiding researchers in understanding metabolic pathways.[2]

e Pharmaceuticals: It is utilized in the formulation of drug delivery systems, where its
properties can enhance the solubility and bioavailability of active pharmaceutical ingredients.

[2]

e Analytical Chemistry: Due to its stability and the fact that it is a non-naturally occurring odd-
chain fatty acid in many biological systems, it is an excellent internal standard for the
guantification of fatty acids by gas chromatography (GC) and gas chromatography-mass
spectrometry (GC-MS).
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e Cosmetic Formulations: This compound acts as an emollient in skin care products.[2]

e Food and Fragrance Industry: It is used as a flavoring agent in food products and as a
fragrance component in cosmetics.[2]

Experimental Protocols

While specific, detailed experimental protocols are often tailored to the particular needs of a
study, a general methodology for the use of methyl pentadecanoate as an internal standard in
the analysis of fatty acids in a biological sample is provided below.

Objective: To quantify the fatty acid profile of a biological sample (e.g., plasma, cell culture)
using gas chromatography with flame ionization detection (GC-FID) or GC-MS, with methyl
pentadecanoate as an internal standard.

Materials:

» Biological sample

o Methyl pentadecanoate solution of known concentration (e.g., 1 mg/mL in hexane)

e Solvents: Hexane, Methanol, Chloroform (all HPLC or GC grade)

» Reagents for transesterification (e.g., 14% Boron Trifluoride in Methanol, or Methanolic HCI)
¢ Anhydrous sodium sulfate

e Saturated sodium chloride solution

 Vials for extraction and GC analysis

Methodology:

o Sample Preparation: A known quantity of the biological sample is placed in a glass tube with
a Teflon-lined cap.

¢ Internal Standard Spiking: A precise volume of the methyl pentadecanoate internal
standard solution is added to the sample. The amount added should be comparable to the
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expected amount of the analytes of interest.

 Lipid Extraction: Lipids are extracted from the sample using a solvent system, a common
one being the Folch method (chloroform:methanol, 2:1 v/v). The mixture is vortexed and
centrifuged to separate the organic and aqueous layers. The lower organic layer containing
the lipids is carefully collected.

o Transesterification: The extracted lipids are dried under a stream of nitrogen. The fatty acids
within the lipids are then converted to their corresponding fatty acid methyl esters (FAMES)
by adding a transesterification reagent (e.g., 14% BF3 in methanol) and heating the mixture
(e.g., at 100°C for 30 minutes). This step is crucial as it makes the fatty acids volatile for GC
analysis.

» FAME Extraction: After cooling, the FAMESs are extracted into an organic solvent like hexane.
Adding a saturated sodium chloride solution helps to break any emulsions and improve the
separation of the layers. The upper hexane layer containing the FAMEs is collected.

e Drying and Concentration: The hexane extract is dried over anhydrous sodium sulfate to
remove any residual water. The solvent is then evaporated to a small volume under a gentle
stream of nitrogen.

o GC Analysis: The concentrated FAME extract is reconstituted in a small, known volume of
hexane and transferred to a GC vial. An aliquot is then injected into the GC-FID or GC-MS
system.

o Data Analysis: The peaks corresponding to the different FAMESs are identified based on their
retention times compared to known standards. The area of each fatty acid peak is integrated
and normalized to the peak area of the internal standard (methyl pentadecanoate). The
concentration of each fatty acid can then be calculated using a calibration curve.

Visualizations
Synthesis of Methyl Pentadecanoate

The following diagram illustrates a common laboratory-scale synthesis of methyl
pentadecanoate from pentadecanoic acid via Fischer esterification.
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Caption: Synthesis of Methyl Pentadecanoate via Fischer Esterification.

Experimental Workflow: Fatty Acid Analysis using
Methyl Pentadecanoate as an Internal Standard

The diagram below outlines the experimental workflow for the quantification of fatty acids in a
biological sample using methyl pentadecanoate as an internal standard.
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Caption: Workflow for Fatty Acid Analysis using an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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